Cas no 112088-74-1 (7H-Purine, 6-chloro-7-[(4-methylphenyl)methyl]-)

7H-Purine, 6-chloro-7-[(4-methylphenyl)methyl]- structure
112088-74-1 structure
Product Name:7H-Purine, 6-chloro-7-[(4-methylphenyl)methyl]-
CAS No:112088-74-1
MF:C13H11ClN4
MW:258.70624089241
CID:1199731
Update Time:2024-08-05

7H-Purine, 6-chloro-7-[(4-methylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 7H-Purine, 6-chloro-7-[(4-methylphenyl)methyl]-
    • Inchi: 1S/C13H11ClN4/c1-9-2-4-10(5-3-9)6-18-8-17-13-11(18)12(14)15-7-16-13/h2-5,7-8H,6H2,1H3
    • InChI Key: HBKYGEJODYMXRS-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC=C(C)C=C2)C2C(=NC=NC=2Cl)N=C1

Computed Properties

  • Exact Mass: 258.06743

Experimental Properties

  • Density: 1.36±0.1 g/cm3(Predicted)
  • Melting Point: 154-156 °C
  • Boiling Point: 450.5±55.0 °C(Predicted)
  • PSA: 43.6
  • pka: 0.46±0.30(Predicted)
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